Cas no 1447972-26-0 (methyl (3S)-morpholine-3-carboxylate;hydrochloride)

• Product Name: methyl (3S)-morpholine-3-carboxylate;hydrochloride
• CAS No: 1447972-26-0
• MF: C₆H₁₂ClNO₃
• MW: 181.6174
• MDL: MFCD09910333
• CID: 2092122
• PubChem ID: 42614245
• Update Time: 2025-06-09

methyl (3S)-morpholine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl morpholine-3-carboxylate hydrochloride
• (S)-methyl morpholine-3-carboxylate-HCl
• (s)-methyl morpholine-3-carboxylate hcl
• methyl (3S)-morpholine-3-carboxylate;hydrochloride
• 3-Morpholinecarboxylic acid, methyl ester, hydrochloride (1:1), (3S)-
• 3(R)-Morpholinecarboxylic acid methyl ester hydrochloride
• methyl(S)-morpholine-3-carboxylate HCl
• AB0000330
• S)-Methyl morpholine-3-carboxylate hydrochloride
• A88
• DB-146167
• pound S)-Methyl morpholine-3-carboxylate hydrochloride
• 3(S)-Morpholinecarboxylic acid methyl ester hydrochloride
• (S)-methylmorpholine-3-carboxylatehydrochloride
• AKOS015848610
• SCHEMBL21609580
• methyl (3S)-morpholine-3-carboxylate hydrochloride
• CS-W003693
• CS-17312
• MFCD09910333
• Methyl (S)-morpholine-3-carboxylate hydrochloride
• AKOS015915649
• methyl (S)-3-morpholinecarboxylate hydrochloride
• 1447972-26-0

• MDL： MFCD09910333
• Inchi： 1S/C6H11NO3.ClH/c1-9-6(8)5-4-10-3-2-7-5;/h5,7H,2-4H2,1H3;1H/t5-;/m0./s1
• InChI Key： NSWULSIFJKMWPM-JEDNCBNOSA-N
• SMILES： Cl[H].O1C([H])([H])C([H])([H])N([H])[C@]([H])(C(=O)OC([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 181.0505709g/mol
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

methyl (3S)-morpholine-3-carboxylate;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (3S)-morpholine-3-carboxylate;hydrochloride

Recent Advances in the Application of Methyl (3S)-morpholine-3-carboxylate Hydrochloride (CAS: 1447972-26-0) in Chemical Biology and Pharmaceutical Research

Methyl (3S)-morpholine-3-carboxylate hydrochloride (CAS: 1447972-26-0) is a chiral morpholine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key building block in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a precursor for the development of novel protease inhibitors and modulators of neurotransmitter systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl (3S)-morpholine-3-carboxylate hydrochloride in the synthesis of potent SARS-CoV-2 main protease inhibitors. Researchers utilized this chiral building block to create a series of peptidomimetic compounds showing nanomolar inhibitory activity. The stereochemistry at the 3-position proved crucial for maintaining optimal binding interactions with the protease active site, underscoring the importance of this specific enantiomer in drug design.

In neuropharmacology, several research groups have employed methyl (3S)-morpholine-3-carboxylate hydrochloride as a starting material for developing novel sigma receptor ligands. A recent Nature Communications paper (2024) described its incorporation into bifunctional compounds that simultaneously modulate sigma receptors and inhibit acetylcholinesterase, showing promise for Alzheimer's disease treatment. The morpholine ring's conformational rigidity and hydrogen bonding capacity were identified as critical factors influencing blood-brain barrier penetration and target engagement.

From a synthetic chemistry perspective, advances in the large-scale production of methyl (3S)-morpholine-3-carboxylate hydrochloride have been reported. A 2024 Organic Process Research & Development publication detailed an improved asymmetric synthesis route achieving >99% enantiomeric excess with reduced catalyst loading. This development addresses previous challenges in obtaining the compound in sufficient quantities for preclinical studies while maintaining high optical purity.

The compound's safety profile has also been investigated in recent toxicological studies. Data presented at the 2023 American Chemical Society meeting indicated favorable in vitro and in vivo safety parameters when used as an intermediate in pharmaceutical synthesis. Notably, the hydrochloride salt form (1447972-26-0) demonstrated improved solubility and stability compared to the free base, facilitating its handling in industrial applications.

Looking forward, methyl (3S)-morpholine-3-carboxylate hydrochloride continues to attract research interest for its potential in targeted drug delivery systems. Recent work published in Advanced Drug Delivery Reviews (2024) explored its conjugation with nanoparticle carriers to enhance CNS bioavailability of therapeutic agents. The morpholine moiety's ability to participate in hydrogen bonding networks while maintaining metabolic stability makes it particularly valuable for such applications.